Cas no 1341995-65-0 (1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine)

• Product Name: 1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine
• CAS No: 1341995-65-0
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 5743563
• PubChem ID: 64076233
• Update Time: 2025-10-28

1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1252018
• AKOS013393166
• 1341995-65-0
• 1-methyl-2-(thiophen-3-yl)pyrrolidin-3-amine
• CS-0285343
• 1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine

• Inchi： 1S/C9H14N2S/c1-11-4-2-8(10)9(11)7-3-5-12-6-7/h3,5-6,8-9H,2,4,10H2,1H3
• InChI Key： QBEBFNUVNDJORE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CCN1C)N

Computed Properties

• Exact Mass: 182.08776963g/mol
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine

Comprehensive Overview of 1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine (CAS No. 1341995-65-0)

1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine (CAS No. 1341995-65-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This compound, characterized by its pyrrolidine core and thiophene substituent, represents a fascinating area of study for chemists and researchers aiming to explore novel bioactive molecules. The presence of both amine and heterocyclic functionalities in its structure makes it a versatile intermediate for synthetic modifications.

In the context of modern drug discovery, 1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine is often discussed alongside trending topics such as small molecule therapeutics and targeted drug delivery. Researchers are particularly interested in its potential role as a pharmacophore, a molecular framework that can be optimized to enhance binding affinity with biological targets. The compound's thiophene ring, a common motif in FDA-approved drugs, further elevates its relevance in medicinal chemistry. Recent publications have highlighted its utility in the design of central nervous system (CNS) agents, owing to its ability to cross the blood-brain barrier.

The synthesis of 1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine typically involves multi-step organic reactions, including reductive amination and cyclization strategies. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing common challenges such as racemization and byproduct formation. These innovations align with the growing demand for green chemistry and sustainable synthesis practices, which are hot topics in academic and industrial forums.

From an analytical perspective, CAS No. 1341995-65-0 is often characterized using high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These techniques ensure precise identification and quantification, critical for quality control in research settings. The compound's stability under various pH and temperature conditions has also been a subject of investigation, particularly for applications requiring long-term storage or formulation development.

Beyond pharmaceuticals, 1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine has shown promise in materials science, specifically in the development of organic semiconductors and conductive polymers. Its electron-rich thiophene moiety contributes to charge transport properties, making it a candidate for optoelectronic devices. This interdisciplinary appeal has led to collaborations between chemists and engineers, driving innovation in fields like flexible electronics and energy storage.

Frequently asked questions about this compound include its solubility profile, handling precautions, and commercial availability. Researchers often seek data on its melting point, boiling point, and spectral data for experimental reproducibility. Additionally, discussions on platforms like ResearchGate and PubMed highlight interest in its structure-activity relationships (SAR) and potential patentability as a novel chemical entity.

In summary, 1-Methyl-2-(thiophen-3-yl)pyrrolidin-3-amine (CAS No. 1341995-65-0) exemplifies the convergence of chemistry, biology, and materials science. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a compound of enduring scientific and industrial value. As research continues to uncover its full potential, this molecule is poised to remain a focal point in cutting-edge innovation.